Cas no 2248301-06-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• CAS No: 2248301-06-4
• MF: C₂₂H₁₄N₄O₄
• MW: 398.37096452713
• CID: 6157610
• PubChem ID: 165730786
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6524214
• 2248301-06-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

• Inchi： 1S/C22H14N4O4/c1-13-18-11-14(12-23-19(18)25(24-13)15-7-3-2-4-8-15)22(29)30-26-20(27)16-9-5-6-10-17(16)21(26)28/h2-12H,1H3
• InChI Key： PKFOQSLOZFRTJB-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C2C(=C1)C(C)=NN2C1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 398.10150494g/mol
• Monoisotopic Mass: 398.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 2248301-06-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate, identified by its CAS number 2248301-06-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, combining elements of isoindole and pyrazolopyridine scaffolds. The presence of multiple functional groups, including 1,3-dioxo, 2,3-dihydro, and various aromatic rings, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 2248301-06-4) offers a rich platform for chemical modification and biological evaluation. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological targets, such as enzymes and receptors. These studies suggest that the molecule may possess inhibitory properties against various therapeutic targets, making it a valuable asset in the quest for novel pharmacological agents.

In the realm of medicinal chemistry, the synthesis of derivatives from 1,3-dioxo heterocycles has been a focal point due to their demonstrated biological activity. The incorporation of aromatic rings like phenyl into the pyrazolopyridine core enhances the compound's ability to interact with biological systems. This structural feature is particularly relevant in the context of developing treatments for neurological disorders, where precise molecular interactions are critical. The dihydro moiety further contributes to the compound's flexibility, allowing for conformational changes that may improve binding affinity to target proteins.

Recent research has highlighted the potential of pyrazolopyridine derivatives as scaffolds for anticancer agents. The combination of an isoindole ring with a pyrazolopyridine structure in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 2248301-06-4) suggests that it may exhibit cytotoxic effects against cancer cell lines. Preliminary in vitro studies have shown promising results in terms of inhibiting proliferation and inducing apoptosis in several cancer models. These findings underscore the importance of exploring this compound further for potential therapeutic applications.

The carboxylate group at the 5-position of the pyrazolopyridine ring in 1,3-dioxo derivatives often serves as a key pharmacophore for enhancing solubility and bioavailability. This feature is particularly advantageous when designing drugs intended for oral administration or intravenous delivery. Additionally, the presence of multiple chiral centers in this molecule provides opportunities for developing enantiomerically pure analogs with improved pharmacokinetic profiles. Such analogs could potentially reduce side effects while maintaining or even enhancing therapeutic efficacy.

The synthesis of 1,3-dioxo compounds like 2248301 involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies have enabled more efficient routes to complex heterocycles, reducing the time and resources needed for production. Advances in green chemistry principles have also been applied to minimize waste and improve sustainability during synthesis. These innovations are crucial for ensuring that pharmaceutical development remains environmentally responsible while maintaining high standards of quality.

The biological evaluation of pyrazolopyridine derivatives often involves high-throughput screening (HTS) to identify compounds with desirable activity profiles. The structural diversity inherent in molecules like 2248301 makes them ideal candidates for HTS campaigns targeting various diseases. By leveraging automated platforms and advanced data analysis techniques, researchers can rapidly assess large libraries of compounds for potential therapeutic value. This approach has accelerated the discovery process in drug development significantly over recent years.

The pharmacological potential of isoindole derivatives has been recognized since their initial discovery due to their ability to modulate biological pathways involved in inflammation and pain perception. In particular,carboxylate-containing isoindoles have shown promise as anti-inflammatory agents by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The presence of these functional groups in 2248301 suggests that it may share similar mechanisms of action while offering novel structural features that could lead to improved efficacy or reduced toxicity compared to existing drugs.

Computational studies have also revealed insights into how modifications at different positions within the pyrazolopyridine core can influence biological activity. For instance,ring substitution at C3 or C5 can significantly alter binding interactions with target proteins without compromising overall structure integrity. These findings guide chemists toward designing more effective derivatives by highlighting which regions are most amenable to modification while maintaining desired properties such as solubility or metabolic stability.

The development pipeline for new therapeutics often includes preclinical studies designed to evaluate safety profiles before human trials begin,in vivo models play an essential role here providing critical data on absorption distribution metabolism excretion (ADME) properties along with toxicity assessments if any adverse effects arise during testing they would be noted here allowing researchers time adjust formulations accordingly ensuring patient safety remains top priority throughout process